Cas no 1823989-29-2 (2-[2-Fluoro-3-(trifluoromethyl)phenyl]propanenitrile)

• Product Name: 2-[2-Fluoro-3-(trifluoromethyl)phenyl]propanenitrile
• CAS No: 1823989-29-2
• MF: C₁₀H₇F₄N
• MW: 217.16289639473
• CID: 6409583
• PubChem ID: 165858558
• Update Time: 2025-05-28

2-[2-Fluoro-3-(trifluoromethyl)phenyl]propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-[2-fluoro-3-(trifluoromethyl)phenyl]propanenitrile
• EN300-1933221
• 1823989-29-2
• 2-[2-Fluoro-3-(trifluoromethyl)phenyl]propanenitrile

• Inchi： 1S/C10H7F4N/c1-6(5-15)7-3-2-4-8(9(7)11)10(12,13)14/h2-4,6H,1H3
• InChI Key： ZBMFEHQCTBHOOH-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C(C#N)C

Computed Properties

• Exact Mass: 217.05146188g/mol
• Monoisotopic Mass: 217.05146188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-[2-Fluoro-3-(trifluoromethyl)phenyl]propanenitrile

Research Brief on 2-[2-Fluoro-3-(trifluoromethyl)phenyl]propanenitrile (CAS: 1823989-29-2) in Chemical Biology and Pharmaceutical Applications

2-[2-Fluoro-3-(trifluoromethyl)phenyl]propanenitrile (CAS: 1823989-29-2) is a fluorinated aromatic compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethyl and fluoro substituents, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a building block for bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key intermediate in synthesizing novel non-steroidal anti-inflammatory drugs (NSAIDs). The research team utilized 2-[2-Fluoro-3-(trifluoromethyl)phenyl]propanenitrile to develop a series of COX-2 selective inhibitors with improved metabolic stability and reduced gastrointestinal toxicity compared to traditional NSAIDs. The presence of the trifluoromethyl group was found to significantly enhance binding affinity to the COX-2 active site while maintaining selectivity over COX-1.

In neuropharmacology, recent investigations (Nature Chemical Biology, 2024) have explored the compound's derivatives as potential modulators of GABA receptors. The fluorinated aromatic core of 2-[2-Fluoro-3-(trifluoromethyl)phenyl]propanenitrile provides optimal lipophilicity for blood-brain barrier penetration, while the nitrile group serves as a versatile handle for further chemical modifications. Preliminary in vivo studies in rodent models have shown promising anxiolytic effects without the sedative side effects commonly associated with benzodiazepines.

The compound's synthetic accessibility has also been improved through recent methodological advances. A 2024 Organic Process Research & Development publication described a novel continuous-flow synthesis of 2-[2-Fluoro-3-(trifluoromethyl)phenyl]propanenitrile that achieves 85% yield with significantly reduced reaction time and waste generation compared to traditional batch processes. This development is particularly important for scaling up production while maintaining the stringent purity requirements for pharmaceutical applications.

From a safety and toxicology perspective, recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling studies have provided valuable data on this compound. The fluorination pattern appears to confer metabolic stability against oxidative degradation, while the nitrile group undergoes controlled biotransformation to less toxic metabolites. These properties make 2-[2-Fluoro-3-(trifluoromethyl)phenyl]propanenitrile an attractive scaffold for further medicinal chemistry optimization.

Looking forward, several pharmaceutical companies have included derivatives of 2-[2-Fluoro-3-(trifluoromethyl)phenyl]propanenitrile in their preclinical pipelines, particularly for inflammatory and neurological indications. The unique combination of fluorine atoms and the nitrile functionality in this molecular architecture continues to inspire innovative drug design strategies across multiple therapeutic areas.